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Compound of Interest

Compound Name: 3-Nonene

Cat. No.: B053289

This technical guide provides a comprehensive overview of the key physical properties of trans-
3-Nonene. The document is intended for researchers, scientists, and professionals in drug
development who require accurate and detailed information on this compound. All quantitative
data is summarized for clarity, and detailed experimental methodologies are provided for the
determination of its boiling point.

Core Physical Properties of trans-3-Nonene

trans-3-Nonene, with the CAS number 20063-77-8, is an alkene with the molecular formula
C9H18.[1][2][3] Its physical characteristics are crucial for its handling, application, and analysis
in a laboratory setting.

Table of Physical Properties
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Property Value Notes

at standard atmospheric

Boiling Point 147 °C[4]

pressure
Density 0.734 g/mL at 25 °C[1][2][5]1[6][7]
Refractive Index 1.419 at 20 °C[1][2][5]16][7]
Melting Point -89.14 °C (estimated)[1][2][5]
Flash Point 90 °F (32.2 °C) [1][21[5]
Vapor Pressure 6.06 mmHg at 25 °C[1]
Molecular Weight 126.24 g/mol [8]
Molecular Formula C9H18 [3]

Experimental Protocols for Boiling Point
Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[9] For a compound like trans-3-Nonene, several standard laboratory methods can be
employed for accurate determination.

1. Simple Distillation Method

This method is suitable when a relatively larger sample volume (at least 5 mL) is available.[9]
[10]

» Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle.
e Procedure:

o Place approximately 5-10 mL of trans-3-Nonene into the distillation flask along with a few
boiling chips to ensure smooth boiling.

o Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just
below the side arm of the distillation flask to accurately measure the temperature of the
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vapor.

o Begin heating the flask gently.

o Record the temperature when the liquid begins to boil and the vapor temperature
stabilizes. This stable temperature reading, during active distillation, is the boiling point.
[10]

o Itis also recommended to record the ambient barometric pressure as the boiling point is
pressure-dependent.[9]

2. Thiele Tube Method

This micro-method is ideal when only a small amount of the substance is available (less than
0.5 mL).[10]

o Apparatus: Thiele tube, thermometer, small test tube (Durham tube), capillary tube, rubber
band, heating source.

e Procedure:
o Seal one end of a capillary tube using a flame.

o Attach a small test tube containing 0.2-0.3 mL of trans-3-Nonene to a thermometer using
a rubber band. The bottom of the test tube should be aligned with the thermometer bulb.

o Place the sealed capillary tube (sealed end up) into the test tube.

o Insert the entire assembly into the Thiele tube, which is filled with a high-boiling point liquid
such as mineral oil.

o Gently heat the side arm of the Thiele tube.

o As the temperature rises, a stream of bubbles will emerge from the open end of the
capillary tube.

o Stop heating when a steady stream of bubbles is observed.
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o The boiling point is the temperature at which the liquid just begins to enter the capillary
tube as the apparatus cools.[10]

Visualizing Experimental Workflow

The following diagram illustrates the logical workflow for determining the boiling point of trans-
3-Nonene using the Thiele Tube method.
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Workflow for Boiling Point Determination (Thiele Tube Method)

Prepare Sample:
- Add ~0.3 mL trans-3-Nonene to Durham tube
- Insert inverted sealed capillary tube

l

Assemble Apparatus:
- Attach tube to thermometer
- Place in Thiele tube

Heat Thiele Tube Gently

Observe Bubbles:
Wait for a continuous stream from capillary

ubbles are steady

Stop Heating and Allow to Cool

Record Temperature:
Note the temperature when liquid enters the capillary

End: Boiling Point Determined

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination using the Thiele Tube Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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including-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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